Ethyl 1-((6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(3-methoxyphenyl)methyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[(6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-(3-methoxyphenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C20H24N4O4S/c1-3-28-19(26)13-7-9-23(10-8-13)16(14-5-4-6-15(11-14)27-2)17-18(25)24-20(29-17)21-12-22-24/h4-6,11-13,16,25H,3,7-10H2,1-2H3
• InChI Key: PJOMQCVDSCLBEI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(C2=CC(=CC=C2)OC)C3=C(N4C(=NC=N4)S3)O
• Molecular Formula: C20H24N4O4S
• Molecular Weight: 416.5 g/mol

Description

The compound “Ethyl 1-((6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(3-methoxyphenyl)methyl)piperidine-4-carboxylate” is a complex organic molecule with a molecular formula of C20H24N4O4S. It is part of a class of compounds known as triazole-thiadiazine hybrids.

Synthesis Analysis

The synthesis of similar triazole-thiadiazine hybrids involves a series of steps including the design, synthesis, and characterization by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis modifies the cyano group of the nitro-triazole starting material within four steps to the tetrazol-1-ol and finally oxidizes the triazole selectively to the 1-hydroxy-triazole.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. These techniques provide information about the molecular weight, the types of atoms in the molecule, their arrangement, and the types of chemical bonds between them.

Scientific Research Applications

Synthesis and Characterization

Ethyl 1-((6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(3-methoxyphenyl)methyl)piperidine-4-carboxylate is used as a starting material in the synthesis of polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines. These novel compounds have been synthesized and characterized based on elemental analysis and spectral data, highlighting the compound's utility in developing structurally diverse molecules (El‐Kazak & Ibrahim, 2013).

Antimicrobial Activity

A significant application of this chemical compound is in the field of antimicrobial research. Derivatives synthesized from this compound have been evaluated for their antimicrobial activity, providing a basis for the development of new antimicrobial agents. The synthesis of these derivatives involves complex organic reactions, leading to the formation of compounds screened against various microorganisms to assess their inhibitory effects (Bektaş et al., 2007).

Biological Activity Evaluation

Further research into the applications of this compound includes the evaluation of the synthesized compounds for various biological activities. These activities encompass a broad spectrum, from antimicrobial to potential anticancer properties, demonstrating the compound's versatility as a precursor in pharmaceutical research. The systematic evaluation of these activities involves both in vitro and in vivo studies, aiming to uncover the therapeutic potential of the synthesized molecules (Suresh, Lavanya, & Rao, 2016).

Mechanism of Action

The mechanism of action of similar compounds involves the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. These compounds have shown promising neuroprotective and anti-inflammatory properties.